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Compound of Interest

Compound Name: Tetradecanenitrile

Cat. No.: B7770629

This guide provides an in-depth overview of the essential procedures for the safe handling and
storage of myristonitrile (also known as tetradecanenitrile). Designed for researchers,
scientists, and professionals in drug development, this document synthesizes critical safety
data, established laboratory practices, and the chemical principles that underpin these
recommendations. By understanding the "why" behind each step, personnel can cultivate a
proactive safety culture and mitigate the risks associated with this long-chain aliphatic nitrile.

Understanding the Chemical Personality of
Myristonitrile

Myristonitrile (C14H27N) is a long-chain aliphatic nitrile.[1] Its chemical and physical properties
are crucial in dictating its appropriate handling and storage requirements. Unlike its shorter-
chain, more volatile nitrile counterparts like acetonitrile, myristonitrile's larger molecular weight
and long hydrocarbon tail confer distinct characteristics.

Physicochemical Properties

A thorough understanding of myristonitrile's physical and chemical properties is the foundation
of its safe handling. Key parameters are summarized in the table below.
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Property Value Source
CAS Number 629-63-0 [2][3]
Molecular Formula CiaH27N [1][2]114]
Molecular Weight 209.37 g/mol [2][4]
White or colorless to almost
white or almost colorless
Appearance o TCI[3]
powder, lump, or clear liquid.
[2][3]
Melting Point 19 °C
Boiling Point 226-227 °C at 100 mmHg [3]
Density 0.830 g/mL
Flash Point >110 °C [4]
Water Solubility Low

Vapor Pressure

0.000787 mmHg at 20°C

[4]

The relatively high flash point of myristonitrile suggests a lower flammability hazard compared
to more volatile nitriles.[4] However, its low water solubility and vapor pressure are important
considerations for spill cleanup and potential for accumulation on surfaces.[4]

Hazard Identification and Risk Assessment: A
Proactive Approach

Myristonitrile is classified as harmful if swallowed and is known to cause skin and eye irritation.
[3][5] While specific LD50 data for myristonitrile is not readily available, the general toxicology
of nitriles warrants a cautious approach. The primary toxicological concern with many nitriles is
their potential to be metabolized to cyanide in the body.

Routes of Exposure and Health Effects

 Ingestion: Harmful if swallowed.[3][5] Ingestion can lead to systemic toxic effects.
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o Skin Contact: Causes skin irritation.[3] Prolonged or repeated contact may lead to dermatitis.
o Eye Contact: Causes serious eye irritation.[3]

 Inhalation: Harmful if inhaled.[3] Due to its low vapor pressure, the risk of inhalation of
vapors at room temperature is low, but this can change with heating.

GHS Hazard Information

Hazard Class Category Hazard Statement

H302: Harmful if swallowed[3]

Acute Toxicity, Oral Category 4 5]

o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]

skin[3]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[3]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[3]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L

Irritation irritation[3]

Engineering Controls and Personal Protective
Equipment (PPE): A Multi-Layered Defense

A robust safety protocol for myristonitrile relies on a combination of engineering controls and
appropriate personal protective equipment.

Engineering Controls

» Ventilation: Work with myristonitrile should be conducted in a well-ventilated area. For
procedures that may generate aerosols or involve heating, a chemical fume hood is
mandatory.

o Eyewash Stations and Safety Showers: Readily accessible and regularly tested eyewash
stations and safety showers are essential in any laboratory handling myristonitrile.
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Personal Protective Equipment (PPE)

The selection of PPE should be based on a thorough risk assessment of the specific
procedures being performed. The following diagram outlines the logical flow for selecting

appropriate PPE.

Myristonitrile Handling: PPE Selection Workflow
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Caption: A decision-making workflow for selecting appropriate PPE for handling myristonitrile.

Safe Handling and Experimental Protocols

Adherence to meticulous handling procedures is paramount to ensuring the safety of laboratory

personnel.

General Handling Precautions

Avoid contact with skin, eyes, and clothing.

Do not breathe dust or vapors.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Use only in a well-ventilated area, preferably in a chemical fume hood.

Weighing and Dispensing Protocol

Preparation: Don appropriate PPE (nitrile gloves, safety goggles, and a lab coat). Ensure the
work area is clean and uncluttered.

Weighing: If myristonitrile is in a solid form, carefully weigh the required amount in a tared,
sealed container to minimize dust generation. If it is a liquid, transfer it carefully using a
calibrated pipette or syringe.

Dispensing: Dispense the weighed myristonitrile directly into the reaction vessel within a
chemical fume hood.

Cleanup: Clean any spills immediately according to the spill response protocol (see Section
6). Decontaminate weighing utensils and the balance pan.

Waste Disposal: Dispose of contaminated materials in a designated hazardous waste
container.
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Storage and Incompatibility: Maintaining Chemical
Integrity and Safety

Proper storage of myristonitrile is crucial to maintain its stability and prevent hazardous
reactions.

Recommended Storage Conditions

o Temperature: Store in a cool, dry place.[3]
o Container: Keep in a tightly closed container in a dry and well-ventilated place.[6]

e Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.

Chemical Incompatibilities

Myristonitrile's nitrile group is susceptible to reaction with a variety of reagents. The following
diagram illustrates the primary incompatibilities.

Myristonitrile Chemical Incompatibilities
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Caption: A diagram illustrating the key chemical incompatibilities of myristonitrile.

Causality of Incompatibilities:

Strong Acids: Nitriles can undergo acid-catalyzed hydrolysis to form carboxylic acids and
ammonium salts.[7][8] This reaction can be exothermic.

Strong Bases: In the presence of strong bases, nitriles can be hydrolyzed to form a
carboxylate salt and ammonia.[7][8] This reaction can also be exothermic and may lead to a
dangerous pressure buildup if the reaction is not properly controlled.

Strong Oxidizing Agents: Contact with strong oxidizing agents can lead to vigorous and
potentially explosive reactions.

Emergency Procedures: Preparedness and
Response

A clear and well-rehearsed emergency plan is critical for mitigating the consequences of an

accidental release or exposure.

Spill Response Protocol

Evacuate: Immediately evacuate the area of the spill.
Alert: Notify your supervisor and institutional safety office.

Assess: From a safe distance, assess the extent of the spill and any immediate hazards
(e.g., proximity to ignition sources).

Contain (if safe to do so): For small spills, and if you are trained and have the appropriate
spill kit, contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Cleanup: Wearing appropriate PPE (including respiratory protection if necessary), carefully
scoop the absorbed material into a labeled, sealable container for hazardous waste disposal.

Decontaminate: Decontaminate the spill area with a suitable solvent, followed by soap and
water.
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¢ Ventilate: Ensure the area is well-ventilated.

First Aid Measures

The following first aid measures should be taken in the event of exposure. Seek immediate
medical attention in all cases of significant exposure.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation . o ) ) )
artificial respiration. Seek immediate medical
attention.

Immediately flush skin with plenty of water for at

Skin Contact least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper
Eye Contact ] ] ] ] ]

eyelids occasionally. Seek immediate medical

attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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